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Compound of Interest

Compound Name: Acid Blue 113

Cat. No.: B1203103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Acid Blue
113, a diazo dye with significant applications in various industrial and research settings. This

document outlines its maximum absorbance wavelength (λmax) and molar extinction coefficient

(ε), crucial parameters for its quantification and characterization. Detailed experimental

protocols for determining these values are also presented, alongside a visual representation of

the experimental workflow.

Core Spectroscopic Data of Acid Blue 113
The lambda max (λmax) and molar extinction coefficient (ε) are fundamental properties that

dictate the interaction of Acid Blue 113 with light. These values are essential for the

quantitative analysis of the dye in solution using spectrophotometry, guided by the Beer-

Lambert law. The table below summarizes the key spectroscopic data for Acid Blue 113 in an

aqueous solution.
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Parameter Value
Wavelength
Range (nm)

Solvent Concentration

Lambda max

(λmax)
566 nm - Water Not specified

560 nm - Water Not specified

565 nm - Water Not specified

Molar Extinction

Coefficient (ε)

≥18,000

L·mol⁻¹·cm⁻¹
563-569 Water 0.02 g/L

16,484.3

L·mol⁻¹·cm⁻¹
566 Water Not specified

143,146.5

L·mol⁻¹·cm⁻¹

(calculated from

0.21

L·mg⁻¹·cm⁻¹)

Not specified Water Not specified

Note: The molar extinction coefficient value of 143,146.5 L·mol⁻¹·cm⁻¹ was calculated from the

reported value of 0.21 L·mg⁻¹·cm⁻¹ using the molecular weight of Acid Blue 113 (681.65 g/mol

). Discrepancies in reported values can arise from variations in experimental conditions, solvent

purity, and the specific isomeric composition of the dye.

Experimental Protocol: Determination of λmax and
Molar Extinction Coefficient
The determination of the lambda max and molar extinction coefficient of Acid Blue 113 is

typically performed using UV-Visible (UV-Vis) spectrophotometry. This method is based on the

principle that the absorbance of a solution is directly proportional to the concentration of the

absorbing species and the path length of the light passing through the solution.

Materials and Equipment:

Acid Blue 113 powder (analytical grade)
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Distilled or deionized water (solvent)

Volumetric flasks (various sizes)

Pipettes

UV-Vis spectrophotometer

Cuvettes (1 cm path length)

Analytical balance

Methodology:

Preparation of a Stock Solution:

Accurately weigh a precise amount of Acid Blue 113 powder using an analytical balance.

Dissolve the powder in a known volume of distilled water in a volumetric flask to prepare a

stock solution of a specific concentration (e.g., 100 mg/L). Ensure the dye is completely

dissolved.

Determination of Lambda max (λmax):

Prepare a dilute solution of Acid Blue 113 from the stock solution.

Fill a cuvette with the dilute solution and another with the solvent (water) to serve as a

blank.

Place the blank cuvette in the spectrophotometer and perform a baseline correction.

Replace the blank with the sample cuvette and scan the absorbance of the solution over a

wavelength range (e.g., 400-700 nm).

The wavelength at which the maximum absorbance is recorded is the λmax.[1]

Determination of Molar Extinction Coefficient (ε):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.benchchem.com/product/b1203103?utm_src=pdf-body
https://www.researchgate.net/figure/Structure-of-Acid-Blue-113_fig1_331767621
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a series of standard solutions of Acid Blue 113 with known concentrations by

diluting the stock solution. A typical concentration range could be 1 to 10 mg/L.

Measure the absorbance of each standard solution at the predetermined λmax (566 nm).

Plot a calibration curve of absorbance versus concentration.

According to the Beer-Lambert law (A = εcl), the slope of the linear portion of the

calibration curve will be equal to the molar extinction coefficient (ε) when the concentration

is expressed in mol/L and the path length (l) is 1 cm.[1][2]

Alternatively, the extinction coefficient can be calculated for a single solution of known

concentration using the formula: ε = A / (c * l), where A is the absorbance, c is the molar

concentration, and l is the path length of the cuvette.[2]

Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the spectroscopic properties of Acid Blue 113.
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Caption: Experimental workflow for determining λmax and molar extinction coefficient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1203103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203103?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Structure-of-Acid-Blue-113_fig1_331767621
https://www.researchgate.net/post/what_is_the_extinction_coefficient_of_Acid_blue-133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Unveiling the Spectroscopic Properties of Acid Blue
113: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203103#acid-blue-113-lambda-max-and-extinction-
coefficient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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